Cas no 1499739-47-7 (3-(6-methoxypyridin-3-yl)butanoic acid)
3-(6-methoxypyridin-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-methoxypyridin-3-yl)butanoic acid
- 1499739-47-7
- EN300-1806323
-
- Inchi: 1S/C10H13NO3/c1-7(5-10(12)13)8-3-4-9(14-2)11-6-8/h3-4,6-7H,5H2,1-2H3,(H,12,13)
- InChI Key: XTZVTGORHZKERR-UHFFFAOYSA-N
- SMILES: OC(CC(C)C1C=NC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 59.4Ų
3-(6-methoxypyridin-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806323-0.05g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1806323-0.1g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1806323-0.25g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1806323-0.5g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1806323-1.0g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 1g |
$1229.0 | 2023-05-25 | ||
| Enamine | EN300-1806323-2.5g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1806323-5.0g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 5g |
$3562.0 | 2023-05-25 | ||
| Enamine | EN300-1806323-10.0g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 10g |
$5283.0 | 2023-05-25 | ||
| Enamine | EN300-1806323-1g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1806323-5g |
3-(6-methoxypyridin-3-yl)butanoic acid |
1499739-47-7 | 5g |
$2235.0 | 2023-09-19 |
3-(6-methoxypyridin-3-yl)butanoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 3-(6-methoxypyridin-3-yl)butanoic acid
Introduction to 3-(6-methoxypyridin-3-yl)butanoic acid (CAS No. 1499739-47-7) and Its Emerging Applications in Chemical Biology
3-(6-methoxypyridin-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1499739-47-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivative class, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of a methoxy group at the 6-position and a butanoic acid moiety at the 3-position introduces unique chemical properties that make it a valuable scaffold for drug discovery and molecular probe development.
The structural features of 3-(6-methoxypyridin-3-yl)butanoic acid contribute to its versatility in medicinal chemistry. The pyridine ring serves as a privileged scaffold, frequently found in biologically active molecules due to its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. The methoxy group enhances lipophilicity while maintaining metabolic stability, making it an attractive moiety for drug design. Additionally, the butanoic acid side chain provides a carboxylate functionality, which can participate in salt formation, improving solubility and bioavailability.
Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 3-(6-methoxypyridin-3-yl)butanoic acid as a lead compound for developing novel therapeutic agents. Its structural motif has been explored in the design of inhibitors targeting enzymes involved in metabolic pathways, such as kinases and proteases. For instance, studies have demonstrated its utility in modulating signaling pathways associated with inflammation and cancer, where pyridine derivatives exhibit promising antitumor activity.
In the realm of drug development, 3-(6-methoxypyridin-3-yl)butanoic acid has been investigated for its role as a pharmacophore in small-molecule libraries. Researchers have leveraged its scaffold to create analogs with enhanced binding affinity and selectivity towards specific biological targets. The integration of machine learning algorithms has further accelerated the optimization process, enabling rapid identification of derivatives with improved pharmacokinetic profiles. This approach aligns with the growing emphasis on structure-based drug design, where computational models predict molecular interactions with high precision.
The compound's relevance extends to biochemical research, where it serves as a tool for elucidating enzyme mechanisms and developing inhibitors for therapeutic applications. For example, derivatives of 3-(6-methoxypyridin-3-yl)butanoic acid have been employed in studies focusing on acetylcholinesterase inhibition, demonstrating potential benefits in neurodegenerative disease models. The ability to fine-tune its chemical properties allows researchers to tailor its reactivity for specific biological assays, underscoring its importance as a versatile intermediate.
Emerging research also highlights the compound's role in materials science and nanotechnology. Its ability to form stable complexes with metal ions has been exploited in designing catalysts for organic transformations. Additionally, its compatibility with various functional groups makes it suitable for constructing polymers and coatings with tailored properties. These applications underscore the broad utility of 3-(6-methoxypyridin-3-yl)butanoic acid beyond traditional pharmaceutical contexts.
The synthesis of 3-(6-methoxypyridin-3-yl)butanoic acid has been optimized through multiple pathways, including palladium-catalyzed cross-coupling reactions and enzymatic modifications. These methods enhance yield and purity while minimizing environmental impact, reflecting the industry's shift toward sustainable chemistry practices. Advances in green chemistry have enabled the development of scalable processes that align with regulatory requirements for pharmaceutical production.
Future directions in research may explore the pharmacological potential of 3-(6-methoxypyridin-3-yl)butanoic acid by investigating its interactions with novel targets or exploring its role in disease models. The compound's unique structural features offer opportunities for developing next-generation therapeutics that address unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications, ensuring that innovative compounds like 1499739-47-7 reach patients who could benefit from them.
1499739-47-7 (3-(6-methoxypyridin-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)